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Compound of Interest

Compound Name: (DHQ)2AQN

Cat. No.: B8802284 Get Quote

CAS Number: 176097-24-8

Alternate Names: Hydroquinine anthraquinone-1,4-diyl diether

This technical guide provides an in-depth overview of (DHQ)₂AQN, a chiral ligand pivotal in

asymmetric synthesis. Tailored for researchers, scientists, and professionals in drug

development, this document details the compound's properties, synthesis, and core

applications, with a focus on experimental protocols and quantitative data.

Core Properties and Specifications
(DHQ)₂AQN is a bis-cinchona alkaloid ligand renowned for its efficacy in catalyzing asymmetric

dihydroxylation reactions. Its structural and chemical properties are summarized below.
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Property Value Reference

CAS Number 176097-24-8 [1]

Molecular Formula C₅₄H₅₆N₄O₆ [1]

Molecular Weight 857.05 g/mol [1]

Appearance Solid

Melting Point 175-180 °C (lit.)

Optical Activity
[α]20/D +495°, c = 1 in

chloroform

Purity ≥94% [1]

Synthesis of (DHQ)₂AQN
The synthesis of (DHQ)₂AQN involves the nucleophilic substitution of a dihalogenated

anthraquinone with dihydroquinine. While a specific detailed protocol for (DHQ)₂AQN is not

readily available in public literature, the general procedure involves the reaction of 1,4-

dichloroanthraquinone with dihydroquinine in the presence of a base. The synthesis of the

precursor 1,4-dihydroxyanthraquinone (quinizarin) is well-documented and can be achieved by

reacting phthalic anhydride with 4-chlorophenol, followed by hydrolysis.

Conceptual Synthesis Workflow:
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Quinizarin Synthesis
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OsO₄-(DHQ)₂AQN Complex

[3+2] Cycloaddition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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